N1-(2-(benzofuran-2-yl)-2-hydroxypropyl)-N2-(2-ethoxyphenyl)oxalamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-N'-(2-ethoxyphenyl)oxamide
• InChI: InChI=1S/C21H22N2O5/c1-3-27-17-11-7-5-9-15(17)23-20(25)19(24)22-13-21(2,26)18-12-14-8-4-6-10-16(14)28-18/h4-12,26H,3,13H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key: QLFUXUWYNMFZTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(=O)NCC(C)(C2=CC3=CC=CC=C3O2)O
• Molecular Formula: C21H22N2O5
• Molecular Weight: 382.4 g/mol

Description

Benzofuran is a heterocyclic compound that is ubiquitous in nature and shows a wide range of biological activities. Substituted phenyl-benzofuran in various positions have been shown to display different biological activity.

Synthesis Analysis

Previously unknown biphenyl containing 5-phenyl-1-benzofuran-2-yl derivatives; methanones, tertiary alcohols, and carbinols were synthesized and evaluated for their antimicrobial and antioxidant activities.

Molecular Structure Analysis

The synthesized benzofuran derivatives were confirmed by IR, 1H and 13C-NMR, MS spectra and HRMS spectral data.

Scientific Research Applications

Antimicrobial Activity

. The compound could be explored for its efficacy against both Gram-positive and Gram-negative bacteria. Its structural similarity to known antimicrobial agents suggests it may interfere with bacterial cell wall synthesis or protein production.

Antioxidant Properties

. This could be particularly useful in the prevention of oxidative stress-related diseases, including cardiovascular diseases and certain types of cancer.

Synthesis of Novel Organic Compounds

. Its unique structure could lead to the development of new classes of compounds with diverse applications, ranging from materials science to pharmaceuticals.

Pharmacological Research

. It may possess anti-inflammatory, anticancer, or anticonvulsant properties that could be harnessed in drug development.

Chemical Crystallography

. Studying its crystal structure can provide insights into molecular interactions and stability, which is essential for the design of crystalline materials.

Enzyme Inhibition Studies

. This compound could be used to study enzyme mechanisms or develop enzyme inhibitors that could serve as therapeutic agents.

Mechanism of Action

The mode of action of these active compounds was carried out by docking of receptor GlcN6P synthase with newly synthesized candidate ligands.

Future Directions

The innovation and the growth of new antimicrobial and anticancer inhibitory agents are the fundamental goals in medicinal chemistry. Benzofuran derivatives, due to their diverse pharmacological properties, play an important role in this effort.